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Compound of Interest

Compound Name: Yixingensin
CAS No.: 158642-42-3
Cat. No.: B1181414

Get Quote

. J

Executive Summary: Compound Identity & Critical
Properties

Yixingensin is a flavonoid glycoside, specifically Ombuin-3-O-B-D-glucopyranoside.[1] Its
structural integrity relies heavily on the stability of its glycosidic bond and the protection of its
free phenolic hydroxyl groups.
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Property Specification

CAS Number 158642-42-3

Chemical Name Ombuin-3-O-B-D-glucoside
Molecular Formula C23H24012

Molecular Weight 492.43 Da

7,4'-Dimethylquercetin backbone with a glucose
Core Structure ]
moiety at C-3

N . Hydrolysis (Acid/Enzyme), Photo-oxidation,
Critical Vulnerabilities o
Hygroscopicity

Part 1: Core Storage Directives (The Golden Rules)

To maintain >98% purity over long-term storage, adherence to the following environmental
controls is mandatory.

1. Thermal Management

o Solid State: Store at -20°C or below. At this temperature, thermodynamic degradation rates
(decarboxylation or deglycosylation) are kinetically arrested.

o Solution State: Solutions are inherently unstable.
o Short-term (Hours): Keep on ice (4°C).
o Medium-term (Days): Store at -80°C.

o Rule of Thumb: Never store solutions above -20°C for more than 14 days.

2. Photostability (Light Protection)

Yixingensin contains a chromophore system (flavonoid backbone) sensitive to UV-Vis
radiation. Exposure triggers photo-oxidative coupling and ring cleavage.

» Protocol: Always use Amber Glass Vials or wrap clear vials in aluminum foil.
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» Lab Handling: Minimize exposure to direct sunlight or high-intensity fluorescent bench lights.

3. Moisture & Atmosphere

o Hygroscopicity: As a glycoside, the glucose moiety makes the molecule hygroscopic.
Moisture absorption catalyzes hydrolysis.

 Inert Gas: Flush opened vials with Nitrogen (N2) or Argon before resealing to prevent
oxidative degradation of the free hydroxyls at the C-5 and C-3' positions.

Part 2: Troubleshooting & FAQs

Direct answers to common experimental deviations.

Q1: My HPLC chromatogram shows a new peak appearing at a
different retention time after 24 hours in solution. What happened?

Diagnosis: You are likely observing Hydrolysis. Mechanism: The glycosidic bond at the C-3
position is susceptible to hydrolysis, especially in acidic solvents or if the sample contains
residual water. The new peak is likely the aglycone, Ombuin (7,4'-Dimethylquercetin), which is
more hydrophobic and will elute later on a Reverse-Phase (C18) column. Solution:

o Check the pH of your mobile phase/diluent. Avoid highly acidic conditions (pH < 2) for long
durations.

« Inject fresh standards immediately after reconstitution.

» Visualization: See the Degradation Pathway diagram below.

Q2: The yellow powder has turned slightly orange/brown. Is it still
usable?

Diagnosis: This indicates Surface Oxidation or Photo-degradation. Mechanism: The free
hydroxyl groups (specifically at C-5 and C-3') can oxidize into quinones upon exposure to air
and light, causing a bathochromic shift (darkening). Action:

e Perform a purity check via HPLC.[1]

o If purity is >95%, you may repurify or use with a correction factor.
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o If <90%, discard the standard. The oxidation products can act as radical scavengers,
interfering with bioassays.

Q3: Can | use DMSO for stock solutions?

Answer: Yes, DMSO is the preferred solvent for stock solutions due to high solubility and
stability.

e Protocol: Prepare a 10 mM stock in anhydrous DMSO.
o Storage: Aliquot into single-use volumes (e.g., 20 uL) to avoid freeze-thaw cycles.

e Warning: DMSO is hygroscopic. Store DMSO stocks in a desiccator at -20°C.

Q4: | see a "double peak" or shoulder in the LC-MS. Is this an
isomer?

Diagnosis: Possible Rotamerism or Tautomerism, but more likely a pH mismatch. Explanation:
Flavonoids can undergo ionization changes based on mobile phase pH. If the pH is near the
pKa of the phenolic protons (approx. pKa 6-8), you may see peak splitting. Fix: Ensure your
mobile phase is buffered (e.g., 0.1% Formic Acid) to keep the molecule in a protonated, neutral
state.

Part 3: Experimental Protocols

Protocol A: Reconstitution & Aliquoting (The "Zero-Degradation”
Workflow)

Objective: Create a stable stock solution while minimizing moisture and oxygen exposure.

o Equilibration: Allow the reference standard vial to reach room temperature before opening
(prevents water condensation on the cold solid).

» Weighing: Weigh the required amount (e.g., 1 mg) in a low-humidity environment (<40%
RH).

» Solvent Addition: Add anhydrous DMSO to achieve a concentration of 10 mM. Vortex gently
for 30 seconds.
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« Inerting: Gently blow a stream of Nitrogen gas into the headspace of the master vial.

e Aliquoting: Immediately dispense 20-50 pL aliquots into amber HPLC vials with PTFE-lined
caps.

e Freezing: Snap-freeze aliquots in liquid nitrogen (optional) or place directly into -80°C
storage.

Protocol B: Purity Verification via HPLC-DAD

Use this method to validate standard integrity.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).
e Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

» Gradient: 10% B to 90% B over 20 minutes.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm (aromatic backbone) and 360 nm (flavonol Band I).

Acceptance Criteria: Single peak >98% area integration.

Part 4: Visualizations
Figure 1: Yixingensin Stability & Degradation Logic

This diagram illustrates the primary degradation pathway (Hydrolysis) and the storage logic to
prevent it.
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Ideal Storage:
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Click to download full resolution via product page

Caption: Figure 1. Hydrolytic degradation pathway of Yixingensin into its aglycone Ombuin,
triggered by moisture and acidity.

Figure 2: Reference Standard Handling Workflow

A self-validating decision tree for researchers.
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Caption: Figure 2. Step-by-step handling workflow to minimize hygroscopic damage and
oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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